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Compound of Interest |

Compound Name: 2-Chloroadamantane
CAS No.: 7346-41-0
Cat. No.: B1585024
- 7

Subject: 2-Chloroadamantane (CAS: 7346-41-0) Ticket ID: CHEM-WASTE-7346 Status: Open
for Review Assigned Specialist: Senior Application Scientist[1]

Executive Summary & Chemical Profile[1][2]

2-Chloroadamantane is a halogenated derivative of adamantane.[1][2] Its rigid, cage-like
structure imparts high lipophilicity and thermal stability, making it persistent in the environment
and challenging to clean from glassware if allowed to crystallize.[1] Unlike simple alkyl halides,
its bulkiness retards nucleophilic attacks, meaning it does not degrade rapidly in standard
agueous waste streams.[1]

Critical Chemical Properties for Disposal:
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Property

Value

Implication for Handling

Physical State

White Crystalline Solid

Dust generation risk; requires

particulate controls.[1]

Insoluble in Water; Soluble in

MUST use organic solvents for

Solubility cleaning; aqueous rinsing is
DCM, Chloroform ) )
ineffective.[1]
Can release Hydrogen
Reactivity Slow Hydrolysis Chloride (HCI) gas over time if
stored wet.[1]
] Combustible; keep away from
Flash Point 86.5°C

high heat/sparks.[1]

Hazard Class

Irritant (Skin/Eye),

Halogenated

Requires segregation from

non-halogenated solvents.[1]

[3]4]

Routine Disposal Protocols (The "Happy Path")

User Question:l have synthesized 2-Chloroadamantane and have solid residues and mother

liquor. Which waste stream do | use?

The Core Protocol

2-Chloroadamantane is a Halogenated Organic compound.[1][2][5] It must never be disposed

of in general trash, down the drain, or in non-halogenated solvent streams (e.g., pure

acetone/ethanol waste).[1]

e Solid Waste: Collect pure solid 2-Chloroadamantane in a dedicated container labeled

"Hazardous Waste: Solid Halogenated Organics."

e Liquid Waste (Mother Liquor): If dissolved in solvents (e.g., Dichloromethane, Chloroform),

dispose of in the Halogenated Solvent Waste carboy.[1]

» Segregation Logic: Do not mix with strong oxidizers (e.g., nitric acid, perchlorates) as this

can lead to exothermic reactions.[1]
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Visual Workflow: Waste Stream Decision Tree

Waste Material: 2-Chloroadamantane

Physical State?

N

Solid / Powder In Solution

\

Bin: Solid Halogenated Waste Is it contaminated with
(Double Bagged) Strong Oxidizers?

Standard

DO NOT MIX
Contact EHS for Reactive Waste Pickup

Bin: Halogenated Solvent Waste
(e.g., with DCM)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Chloroadamantane waste streams to ensure
regulatory compliance.

Troubleshooting & FAQs
Issue #1: The "Crusty Flask" (Cleaning Residues)

User Report:I cannot get the white residue off my round-bottom flask. Water and soap are
doing nothing.
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Root Cause: The adamantane cage structure is highly hydrophobic (lipophilic).[1] Aqueous
detergents cannot easily solvate the crystal lattice.[1] Furthermore, 2-Chloroadamantane
sublimes slightly, potentially redepositing on the upper neck of glassware.[1]

Corrective Action:

Do NOT use Chromic acid or Piranha solution immediately (risk of forming volatile toxic
byproducts).[1]

» Solvent Rinse: Rinse the flask with a small volume of Dichloromethane (DCM) or
Chloroform.[1] The residue should dissolve instantly.[1]

» Disposal: Pour this rinse into the Halogenated Waste container.

« Final Wash: Once the bulk solid is removed via organic solvent, wash with acetone, followed
by soap and water.[1]

Issue #2: Waste Container Pressurization

User Report:My halogenated waste carboy containing 2-Chloroadamantane is bulging slightly.

Root Cause: While 2-Chloroadamantane is relatively stable, it can undergo slow hydrolysis in
the presence of water, releasing Hydrogen Chloride (HCI) gas [1].[1] If the waste container
contains a mixture of aqueous layers and halogenated solvents, this reaction can pressurize
the vessel over time.

Corrective Action:
e Vent: Immediately (and carefully) vent the cap in a fume hood.[1]
e pH Check: Check the pH of the waste.[1] If highly acidic, the hydrolysis is active.[1]

o Neutralization: Consult your EHS officer.[1][5] Usually, adding a small amount of solid sodium
bicarbonate to neutralize the acid (in a controlled manner) is required before sealing for long-
term storage.

Issue #3: Accidental Spills

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

User Report:l spilled about 5g of the powder on the benchtop.

Root Cause: 2-Chloroadamantane is a solid, but it is an irritant and potential environmental
pollutant.[1] Sweeping it vigorously can generate dust, leading to inhalation hazards.[1]

Corrective Action: Follow the "Wet Wipe" method to prevent sublimation and dust generation.[1]

Visual Workflow: Spill Response

1. Assess Spill ] 2. Don PPE 3. Prevent Dust 4. Wipe Up 5. Disposal
(Solid Powder) | (Nitrile Gloves, Goggles, Lab Coat) Cover with solvent-dampened paper towel Use DCM-soaked wipes Place wipes in Solid Halogenated Bin

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol minimizing inhalation risks.

Regulatory & Safety Compliance (E-E-A-T)
Why Segregation Matters

Disposal facilities incinerate waste.[1] Halogenated compounds (containing Chlorine) generate
acidic gases (HCI) during combustion, requiring scrubbers.[1] Non-halogenated solvents are
often used as fuel blends.[1][3] Mixing 2-Chloroadamantane (Halogenated) into a Non-
Halogenated stream (e.g., Acetone) contaminates the entire drum, forcing the disposal facility
to treat the whole volume as halogenated, significantly increasing cost and environmental
impact [2].[1]

Storage Incompatibilities

o Strong Oxidizers: Avoid contact with nitric acid or permanganates.[1] The adamantane
skeleton is electron-rich enough to react violently under oxidative conditions.[1]

o Moisture: Store in a desiccator if possible. As noted in the troubleshooting section, moisture
ingress leads to hydrolysis and HCI evolution [3].[1]
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» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 123251, 2-Chloroadamantane.[1] Retrieved from [Link][1]

o National Research Council (US) Committee on Prudent Practices in the Laboratory
(2011).Prudent Practices in the Laboratory: Handling and Management of Chemical
Hazards, Updated Version.[1][6] Chapter 8: Management of Waste.[1] National Academies
Press (US).[1][6] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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